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Compound of Interest

Compound Name: Farrerol

Cat. No.: B8034756 Get Quote

Disclaimer: Specific disposal guidelines for Farrerol are not readily available in public

resources. This document provides essential safety and logistical information based on general

best practices for the disposal of laboratory research chemicals. Researchers, scientists, and

drug development professionals must consult the official Safety Data Sheet (SDS) for Farrerol
and contact their institution's Environmental Health and Safety (EHS) department for specific

disposal instructions.

The proper management and disposal of laboratory waste is a critical aspect of ensuring

personnel safety and environmental protection. Farrerol, a natural flavanone isolated from

Rhododendron dauricum L., is a bioactive compound with various pharmacological properties.

[1][2] Due to its biological activity, all Farrerol waste, including the pure compound, solutions,

and contaminated materials, should be treated as hazardous chemical waste unless confirmed

otherwise by a formal hazard assessment.

General Disposal Parameters for Laboratory
Chemicals
The following table summarizes key parameters for the proper disposal of research chemicals

like Farrerol, based on standard laboratory safety guidelines.
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Parameter Guideline Source

Waste Classification
Hazardous Chemical Waste

(Assumed)

Any chemical that is unusable

or unwanted and poses a

potential hazard is considered

chemical waste.[3] Laboratory

personnel should treat all

waste chemical solids and

liquids as hazardous unless

confirmed otherwise by the

institution's safety office.[4]

Container Type

Chemically compatible, leak-

proof, with a secure, tight-

fitting screw-on cap. The

original container is often the

best choice.[4][5] Do not use

food-grade containers like milk

jugs.[6]

Labeling

Affix a "Hazardous Waste"

label as soon as waste is

added.[4] The label must

include the full chemical

name(s) and approximate

concentrations. Do not use

abbreviations.[6][7]

Storage

Store in a designated Satellite

Accumulation Area (SAA) near

the point of generation.[5][6]

Ensure segregation from

incompatible materials, using

secondary containment for

liquids.[5][7] Do not store more

than 55 gallons of hazardous

waste in an SAA.[6]

Disposal Method Through the institution's

designated Environmental
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Health and Safety (EHS)

program or a licensed

hazardous waste contractor.[8]

Do not dispose of down the

drain or in regular trash.[7]

Experimental Protocol: General Step-by-Step
Disposal Procedure
This protocol outlines a standard operating procedure for the disposal of a research chemical

such as Farrerol.

1. Waste Identification and Segregation:

Identify all Farrerol waste streams, including unused solid compound, solutions, and
contaminated labware (e.g., gloves, pipette tips, weighing paper).
Treat all Farrerol-contaminated materials as hazardous waste.[4]
Do not mix Farrerol waste with other incompatible waste streams.[7] Halogenated and non-
halogenated solvents should be kept separate.[3]

2. Personal Protective Equipment (PPE):

Before handling Farrerol waste, wear appropriate PPE, including chemical-resistant gloves,
safety goggles, and a laboratory coat.

3. Waste Container Selection and Labeling:

Select a waste container that is in good condition, leak-proof, and chemically compatible with
Farrerol and any solvents used.[4] The container must have a secure, screw-on cap; corks
or parafilm are not acceptable closures.[5]
As soon as the first waste is added, affix a completed hazardous waste label from your
institution's EHS department.[4]
Clearly write the full chemical name "Farrerol" and any other constituents with their
concentrations.[6]

4. Waste Accumulation and Storage:
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Keep the hazardous waste container closed at all times except when adding waste.[6][7]
Store the container in a designated, secure Satellite Accumulation Area within the laboratory.
[6]
Use secondary containment, such as a lab tray, for liquid waste containers to capture any
potential spills or leaks.[5]

5. Disposal of Contaminated Materials and Empty Containers:

Contaminated Solids: Place items like gloves, absorbent pads, and weighing paper
contaminated with Farrerol into a designated solid hazardous waste container.
Empty Containers: A container that held Farrerol should be triple-rinsed with a suitable
solvent.[4] The first rinsate must be collected and disposed of as hazardous waste.[7]
Subsequent rinses may also need to be collected, depending on the hazard level of the
chemical.[7] After triple-rinsing and air-drying, deface or remove the original label and
dispose of the container as regular solid waste, or as instructed by your EHS office.[4][9]

6. Arranging for Final Disposal:

Once the waste container is full or has been in storage for the maximum allowable time (e.g.,
90 days), schedule a pickup with your institution's EHS department.[5]
Do not transport hazardous waste containers yourself.[4]

Disposal Workflow Visualization
The following diagram illustrates the general decision-making and procedural flow for disposing

of laboratory chemical waste like Farrerol.
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Caption: General workflow for the safe disposal of Farrerol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8034756?utm_src=pdf-custom-synthesis
https://www.glpbio.com/sp/gc38222.html
https://www.medchemexpress.com/farrerol.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.purdue.edu/ehps/rem/documents/programs/hwdg.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b8034756#farrerol-proper-disposal-procedures
https://www.benchchem.com/product/b8034756#farrerol-proper-disposal-procedures
https://www.benchchem.com/product/b8034756#farrerol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8034756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

